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Cat. No.: B12369382 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Npp1-IN-2 is a potent and selective inhibitor of Ectonucleotide

Pyrophosphatase/Phosphodiesterase-1 (ENPP1). ENPP1 is a type II transmembrane

glycoprotein that plays a critical role in regulating extracellular purinergic signaling by

hydrolyzing ATP and other nucleotides.[1][2] Recently, ENPP1 has been identified as a key

negative regulator of the cGAS-STING (cyclic GMP-AMP Synthase - Stimulator of Interferon

Genes) pathway, a crucial component of the innate immune system that detects cytosolic DNA

and triggers an anti-tumor immune response.[3][4]

ENPP1 hydrolyzes 2'3'-cyclic GMP-AMP (2'3'-cGAMP), the second messenger produced by

cGAS upon sensing cytosolic DNA.[3][4] This hydrolysis dampens the STING-mediated

production of type I interferons (IFNs) and other pro-inflammatory cytokines that are essential

for T-cell recruitment and activation within the tumor microenvironment.[5][6] By inhibiting

ENPP1, Npp1-IN-2 prevents the degradation of 2'3'-cGAMP, leading to enhanced STING

pathway activation and a more robust anti-tumor immune response.[5] This makes Npp1-IN-2
a valuable tool for cancer immunotherapy research and drug development.

Mechanism of Action
Npp1-IN-2 functions by blocking the catalytic activity of ENPP1, thereby preventing the

hydrolysis of its substrate, 2'3'-cGAMP. This leads to an accumulation of extracellular 2'3'-
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cGAMP, which can then activate the STING pathway in immune cells, such as dendritic cells

and macrophages, within the tumor microenvironment. Activated STING signaling results in the

production of type I interferons and other cytokines, which in turn promote the recruitment and

activation of cytotoxic T lymphocytes (CTLs) that can recognize and kill cancer cells.
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Mechanism of Action of Npp1-IN-2
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Preparation

Experiment

Analysis

Seed ENPP1-expressing
cancer cells (e.g., MDA-MB-231)

Co-culture cancer cells and
THP-1 reporter cells

Culture THP-1 dual reporter cells Prepare Npp1-IN-2 stock solution

Treat with Npp1-IN-2
(various concentrations)

Incubate for 24-48 hours

Measure IFN-β reporter activity
(e.g., Luciferase assay)

Analyze cytokine secretion
(e.g., ELISA for CXCL10)
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The Problem: Immune Evasion The Solution: ENPP1 Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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